Cas no 111478-28-5 (Butanoic acid, 3-(3-chloro-4-fluorophenoxy)-)

• Product Name: Butanoic acid, 3-(3-chloro-4-fluorophenoxy)-
• CAS No: 111478-28-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 1203224
• PubChem ID: 15749966
• Update Time: 2025-04-20

Butanoic acid, 3-(3-chloro-4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(3-chloro-4-fluorophenoxy)-
• 3-(3-chloro-4-fluorophenoxy)butyric acid
• 111478-28-5
• 3-(3-chloro-4-fluorophenoxy)butanoic acid
• SCHEMBL9818755
• NANLSIFRJAMHNV-UHFFFAOYSA-N

• Inchi： 1S/C10H10ClFO3/c1-6(4-10(13)14)15-7-2-3-9(12)8(11)5-7/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： NANLSIFRJAMHNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C)CC(=O)O)F

Computed Properties

• Exact Mass: 232.0303
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers